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Compound of Interest

Compound Name:
2-Chloro-4-nitro-1-

phenoxybenzene

CAS No.: 56966-69-9

Cat. No.: B13946989

Get Quote

CAS Number: 56966-69-9 Chemical Class: Halogenated Nitro-Diphenyl Ether Primary Hazard:

Toxic (Acute), Aquatic Toxicity, Suspected Carcinogen

Part 1: Immediate Risk Assessment & Identification
Before handling waste, you must validate the material's identity and specific hazards.[1] This

compound belongs to a class of chlorinated nitroaromatics, which poses distinct environmental

and incineration challenges.

Physicochemical Identity

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13946989#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13946989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification Operational Implication

CAS Number 56966-69-9
Use this for waste tagging and

manifest generation.[1]

Molecular Formula C₁₂H₈ClNO₃

Halogenated: Contains

Chlorine.[1] Must NOT be

mixed with non-halogenated

solvents.[1][2]

Physical State
Solid (typically

yellow/crystalline)

Dust control is critical during

weighing/transfer.[1]

Solubility

Low in water; Soluble in

organic solvents (MeCN,

MeOH)

Bioaccumulative in aquatic

systems.[1]

The Hazard Web
The following diagram illustrates the interconnected risks associated with this compound.

Understanding these relationships is vital for selecting the correct waste stream.[1]
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Figure 1: Hazard connectivity map dictating the mandatory selection of Halogenated Organic

waste streams.

Part 2: Pre-Disposal Handling & Segregation
The Golden Rule: Because this molecule contains Chlorine, it must never be mixed with non-

halogenated solvents (e.g., Acetone, Ethanol) unless the entire mixture is treated as

halogenated waste.

Why Segregation Matters
Incinerating chlorinated compounds in standard non-halogenated kilns can catalyze the

formation of Dioxins and Furans, which are highly toxic. Specialized high-temperature

incinerators with acid gas scrubbers (to capture HCl) are required.[1]

Storage Protocols
Container: High-Density Polyethylene (HDPE) or Amber Glass.[1] Avoid metal containers if

moisture is present (risk of HCl formation).[1]

Labeling: Must be clearly tagged "Hazardous Waste - Halogenated Organic."[1]

Incompatibility: Store away from strong oxidizing agents (e.g., nitric acid, permanganates)

and reducing agents.

Part 3: Step-by-Step Disposal Workflow
Scenario A: Disposal of Pure Solid Substance
Use this protocol for expired reagents or excess solid product.

PPE Donning: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab

coat.[1] If handling fine powder outside a fume hood, use an N95 or P100 respirator.[1]

Container Selection: Use a dedicated wide-mouth jar (HDPE) labeled for Solid Hazardous

Waste.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b13946989/docs?utm_src=pdf-body-img#authoritative-guide-proper-disposal-of-2-chloro-4-nitro-1-phenoxybenzene
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109720500&productDescription=2-CHLORO-4-NITROPHENOL+9+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13946989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer:

Place the waste container inside a fume hood.[1][3]

Transfer the solid carefully to avoid dust generation.[1]

Do not dissolve the solid in solvent just to dispose of it (this increases waste volume

unnecessarily).[1]

Decontamination: Wipe the exterior of the original container and the waste container with a

solvent-dampened wipe (e.g., acetone).[1] Dispose of the wipe in the Solid Waste bin

(contaminated debris), not the trash.

Sealing: Cap tightly. Ensure the "Hazardous Waste" tag lists the full chemical name and CAS

#.[1]

Scenario B: Disposal of Liquid Solutions (HPLC
Waste/Mother Liquors)
Use this protocol for reaction mixtures or analytical samples.

Stream Identification: Confirm the solvent matrix.[1]

If dissolved in Water/Acetonitrile/Methanol:[1] Dispose as Halogenated Organic Solvent

Waste.[1]

If dissolved in Dichloromethane/Chloroform: Dispose as Halogenated Organic Solvent

Waste.[1]

The "Halogen Rule": If the solution contains >1% halogenated material by volume (or

significant concentration of the solute), the entire container is classified as Halogenated.[1]

Transfer: Pour into the "Halogenated Waste" carboy (typically red or yellow tagged in many

labs).[1] Use a funnel to prevent spills.[1][3]

Log Entry: Immediately record the addition on the carboy's log sheet. Write "2-Chloro-4-
nitro-1-phenoxybenzene" and the approximate volume.[1]
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Visual Decision Logic
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Figure 2: Decision matrix ensuring all forms of the chemical end up in the Halogenated

treatment stream.

Part 4: Emergency Contingencies (Spills)
Minor Spill (< 5g or < 100mL):

Isolate: Alert nearby personnel. Demarcate the area.[1][4]
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PPE: Wear standard PPE plus shoe covers if the spill is on the floor.[1]

Containment:

Solid: Cover with wet paper towels (to prevent dust) and scoop into a waste jar.[1]

Liquid: Use absorbent pads or vermiculite.[1] Do not use sawdust (combustible reaction

risk with nitro compounds).[1]

Clean: Scrub the area with soap and water.[1] Collect all cleaning materials as Solid

Hazardous Waste.

Exposure:

Skin: Wash with soap and water for 15 minutes.[1][5] Do not use organic solvents (enhances

absorption).[1]

Eyes: Rinse for 15 minutes.[1][5] Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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